Cas no 776286-11-4 (methyl 2-[2-(5-chloro-3-methyl-1-phenyl-pyrazol-4-yl)ethyl]-6-methoxy-benzoate)

• Product Name: methyl 2-[2-(5-chloro-3-methyl-1-phenyl-pyrazol-4-yl)ethyl]-6-methoxy-benzoate
• CAS No: 776286-11-4
• MF: C₂₁H₂₁ClN₂O₃
• MW: 384.856044530869
• MDL: MFCD12546805
• CID: 1787925
• PubChem ID: 46735410
• Update Time: 2025-06-11

methyl 2-[2-(5-chloro-3-methyl-1-phenyl-pyrazol-4-yl)ethyl]-6-methoxy-benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[2-(5-chloro-3-methyl-1-phenyl-pyrazol-4-yl)ethyl]-6-methoxy-benzoate
• Benzoic a<wbr>
• Methyl 2-<wbr>
• LogP
• 776286-11-4
• AKOS025212595
• MFCD12546805
• METHYL 2-[2-(5-CHLORO-3-METHYL-1-PHENYL-1H-PYRAZOL-4-YL)ETHYL]-6-METHOXYBENZOATE
• methyl 2-[2-(5-chloro-3-methyl-1-phenylpyrazol-4-yl)ethyl]-6-methoxybenzoate
• Methyl2-[2-(5-chloro-3-methyl-1-phenyl-pyrazol-4-yl)ethyl]-6-methoxy-benzoate
• 2-[2-(5-Chloro-3-methyl-1-phenyl-1H-pyrazol-4-yl)-ethyl]-6-methoxy-benzoic acid methyl ester
• Methyl 2-[2-(5-chloro-3-methyl-1-phenyl-pyrazol-4-yl)ethyl]-6-methoxybenzoate

• MDL： MFCD12546805
• Inchi： 1S/C21H21ClN2O3/c1-14-17(20(22)24(23-14)16-9-5-4-6-10-16)13-12-15-8-7-11-18(26-2)19(15)21(25)27-3/h4-11H,12-13H2,1-3H3
• InChI Key： QFNVKXRFUSEOBH-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=NN1C1C=CC=CC=1)CCC1C=CC=C(C=1C(=O)OC)OC

Computed Properties

• Exact Mass: 384.1240702g/mol
• Monoisotopic Mass: 384.1240702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 53.4Ų

Additional information on methyl 2-[2-(5-chloro-3-methyl-1-phenyl-pyrazol-4-yl)ethyl]-6-methoxy-benzoate

Introduction to Methyl 2-[2-(5-chloro-3-methyl-1-phenyl-pyrazol-4-yl)ethyl]-6-methoxy-benzoate and Its Significance in Modern Chemical Biology

Methyl 2-[2-(5-chloro-3-methyl-1-phenyl-pyrazol-4-yl)ethyl]-6-methoxy-benzoate (CAS No. 776286-11-4) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This compound belongs to the class of pyrazole derivatives, which are known for their broad spectrum of pharmacological properties. The presence of multiple functional groups, including a chloro-substituted pyrazole ring, a methyl group, and a methoxy-benzoate moiety, contributes to its complex chemical behavior and makes it a valuable candidate for further research.

The 5-chloro-3-methyl-1-phenyl-pyrazol-4-yl moiety is particularly noteworthy as it introduces both steric hindrance and electronic effects that can influence the compound's interactions with biological targets. Pyrazole derivatives have been extensively studied for their potential applications in drug discovery, and modifications in their structure can lead to significant changes in their pharmacological profiles. The methoxy-benzoate group, on the other hand, provides a hydrophobic anchor that can enhance the compound's solubility and bioavailability, making it more suitable for therapeutic use.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. Methyl 2-[2-(5-chloro-3-methyl-1-phenyl-pyrazol-4-yl)ethyl]-6-methoxy-benzoate has been explored in several preclinical studies for its potential role in inhibiting key enzymes and receptors involved in inflammation, cancer, and neurodegenerative disorders. Its ability to interact with multiple targets makes it a promising candidate for the development of multifunctional therapeutics.

One of the most exciting aspects of this compound is its potential to serve as a scaffold for drug design. By modifying specific functional groups, researchers can fine-tune its biological activity to target specific diseases more effectively. For instance, studies have shown that derivatives of this compound can exhibit potent anti-inflammatory properties by inhibiting the activity of cyclooxygenase (COX) enzymes. This is particularly relevant given the widespread use of COX inhibitors in the treatment of chronic inflammatory conditions such as rheumatoid arthritis.

The synthesis of Methyl 2-[2-(5-chloro-3-methyl-1-phenyl-pyrazol-4-yl)ethyl]-6-methoxy-benzoate involves a series of multi-step organic reactions that require precise control over reaction conditions and reagent selection. The chloro-substituted pyrazole ring is typically introduced through nucleophilic aromatic substitution reactions, while the methoxy-benzoate group is often incorporated via esterification reactions. These synthetic strategies highlight the compound's complexity and underscore the expertise required to produce it in high yield and purity.

In terms of biological activity, preliminary studies have indicated that Methyl 2-[2-(5-chloro-3-methyl-1-phenyl-pyrazol-4-yl)ethyl]-6-methoxy-benzoate may exhibit inhibitory effects on certain kinases and phosphodiesterases, which are critical enzymes involved in cell signaling pathways. By modulating these pathways, the compound could potentially interfere with processes that contribute to disease progression. For example, its ability to inhibit specific kinases might make it useful in the development of anticancer therapies by disrupting signaling cascades that promote cell proliferation.

The methoxy-benzoate group also plays a crucial role in determining the compound's pharmacokinetic properties. This moiety can enhance binding affinity to biological targets by providing additional hydrogen bonding opportunities and improving hydrophobic interactions. As a result, Methyl 2-[2-(5-chloro-3-methyl-1-phenyl-pyrazol-4-yl)ethyl]-6-methoxy-benzoate may exhibit improved bioavailability compared to related compounds lacking this functional group.

Further research is needed to fully elucidate the mechanisms by which this compound exerts its biological effects. In vitro and in vivo studies are essential for understanding its interactions with specific targets and assessing its potential therapeutic benefits. Additionally, computational modeling techniques can be employed to predict how modifications to its structure might influence its biological activity. These approaches will help researchers optimize the compound's properties for clinical applications.

The growing body of evidence supporting the potential of Methyl 2-[2-(5-chloro-3-methyl-1-phenyl-pyrazol-4-yi))ethyl]-6-methoxy-benzoate underscores its importance as a lead compound in chemical biology research. Its unique structural features and promising biological activities make it an attractive candidate for further investigation. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly critical role in the development of novel therapeutics.